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Compound of Interest

Compound Name:
2,2-Dimethyl-3-phenylpropanoic

acid

Cat. No.: B183899 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethyl-3-phenylpropanoic Acid
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2,2-Dimethyl-3-phenylpropanoic acid. Adherence to these procedures is

essential for ensuring a safe laboratory environment for all researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2-Dimethyl-3-phenylpropanoic acid is classified under the Globally Harmonized System

(GHS) with the following hazards:

Harmful if swallowed (Acute toxicity, oral)[1]

Causes skin irritation (Skin corrosion/irritation)[1]

Causes serious eye irritation (Serious eye damage/eye irritation)[1]
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May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation)[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item Specification Rationale

Hand Protection Gloves

Chemical-resistant

gloves (e.g., nitrile,

neoprene)[2][3]

Prevents skin contact

and irritation.[2]

Eye Protection Safety Goggles
Chemical splash

goggles[2][4]

Protects eyes from

splashes and dust,

preventing serious

irritation.[2]

Skin and Body

Protection
Lab Coat

Standard laboratory

coat

Protects skin and

personal clothing from

contamination.[4]

Respiratory Protection Respirator/Face Mask

Use in a well-

ventilated area. A

respirator may be

necessary if dust is

generated.[2]

Prevents inhalation of

dust, which can cause

respiratory irritation.[2]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area to minimize dust generation and inhalation.

Avoid contact with skin, eyes, and clothing.[5]

Store in a tightly sealed, properly labeled container in a cool, dry place.

First Aid Measures:
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After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

After skin contact: Remove contaminated clothing.[7] Gently brush off any excess solid from

the skin.[7][8] Flush skin with copious amounts of water for at least 15 minutes.[6] If irritation

persists, seek medical attention.

After inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

After ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan:

Dispose of 2,2-Dimethyl-3-phenylpropanoic acid and any contaminated materials as

hazardous chemical waste.[5] Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of down the drain or in regular trash.

Experimental Workflow: Handling a Chemical Spill
The following workflow outlines the procedural steps for managing a spill of 2,2-Dimethyl-3-
phenylpropanoic acid.

Caption: Workflow for responding to a solid chemical spill.

Logical Relationship: Hazard Mitigation through
PPE
The selection of appropriate PPE is directly linked to mitigating the specific hazards posed by

2,2-Dimethyl-3-phenylpropanoic acid.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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